Cas no 1225816-15-8 (2-(Ethylamino)ethanethioamide)

• Product Name: 2-(Ethylamino)ethanethioamide
• CAS No: 1225816-15-8
• MF: C₄H₁₀N₂S
• MW: 118.200599193573
• MDL: MFCD16300696
• CID: 5617701
• PubChem ID: 54066072
• Update Time: 2025-05-20

2-(Ethylamino)ethanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-(ethylamino)ethanethioamide
• AKOS014311786
• 1225816-15-8
• SCHEMBL5148532
• CS-0355852
• EN300-2994114
• Ethanethioamide, 2-(ethylamino)-
• 2-(Ethylamino)ethanethioamide

• MDL： MFCD16300696
• Inchi： 1S/C4H10N2S/c1-2-6-3-4(5)7/h6H,2-3H2,1H3,(H2,5,7)
• InChI Key： RWJFOHKONJUAEP-UHFFFAOYSA-N
• SMILES： S=C(CNCC)N

Computed Properties

• Exact Mass: 118.05646950g/mol
• Monoisotopic Mass: 118.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 62.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 70.1Ų

Experimental Properties

• Density: 1.054±0.06 g/cm3(Predicted)
• Boiling Point: 197.1±42.0 °C(Predicted)
• pka: 13.23±0.29(Predicted)

Additional information on 2-(Ethylamino)ethanethioamide

Research Brief on 2-(Ethylamino)ethanethioamide (CAS: 1225816-15-8): Recent Advances and Applications in Chemical Biology and Medicine

2-(Ethylamino)ethanethioamide (CAS: 1225816-15-8) is a sulfur-containing compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique thioamide functional group, has shown promising potential in various therapeutic applications, including antimicrobial, anticancer, and enzyme inhibition activities. Recent studies have explored its molecular mechanisms, pharmacokinetics, and structure-activity relationships, positioning it as a valuable candidate for further drug development.

One of the key areas of research involving 2-(Ethylamino)ethanethioamide is its role as a potent inhibitor of bacterial enzymes, particularly those involved in essential metabolic pathways. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated its efficacy against multidrug-resistant bacterial strains, highlighting its potential as an alternative to conventional antibiotics. The compound's ability to disrupt bacterial biofilms and inhibit key enzymes, such as dihydrofolate reductase (DHFR), has been a focal point of these investigations.

In addition to its antimicrobial properties, 2-(Ethylamino)ethanethioamide has also been investigated for its anticancer activity. Recent in vitro studies have shown that the compound induces apoptosis in various cancer cell lines, including breast and lung cancer, by modulating oxidative stress and mitochondrial dysfunction. The thioamide moiety is believed to play a critical role in its redox-active properties, making it a promising scaffold for designing novel chemotherapeutic agents.

The pharmacokinetic profile of 2-(Ethylamino)ethanethioamide has been another area of active research. A 2024 preclinical study reported in *Bioorganic & Medicinal Chemistry Letters* evaluated its absorption, distribution, metabolism, and excretion (ADME) properties, revealing favorable oral bioavailability and tissue penetration. These findings support its potential for further development as an orally administered therapeutic agent.

Despite these advances, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Current research efforts are focused on structural modifications to enhance its therapeutic index. For instance, derivatives of 2-(Ethylamino)ethanethioamide with substituted aromatic rings have shown improved potency and reduced cytotoxicity in preliminary studies.

In conclusion, 2-(Ethylamino)ethanethioamide (CAS: 1225816-15-8) represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its multifaceted biological activities, coupled with its favorable pharmacokinetic properties, make it a compelling candidate for further investigation. Future research should prioritize clinical translation and the development of targeted derivatives to unlock its full therapeutic potential.